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Compound of Interest

Compound Name: Roselipin 2A

Cat. No.: B15574222 Get Quote

Disclaimer: Roselipin 2A is a specialized research compound, and as of the date of this

document, detailed public information regarding its specific handling, storage, stability, and

solubility is limited. The following application notes and protocols are based on general best

practices for the handling of similar bioactive lipids and polyketide natural products.

Researchers should conduct their own validation and optimization studies.

Compound Information
Roselipin 2A is a member of the roselipin family of natural glycolipids, which are produced by

the marine fungus Gliocladium roseum KF-1040. These compounds have been identified as

inhibitors of diacylglycerol acyltransferase (DGAT), a key enzyme in triglyceride synthesis.

Structurally, Roselipin 2A is a complex polyketide modified with D-mannose and D-arabinitol

moieties, and is specifically the 6"-O-acetyl derivative of Roselipin 1A.

Table 1: Physicochemical Properties of Roselipin 2A
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Property Value Source

Molecular Formula C42H74O15 PubChem

Molecular Weight 819.0 g/mol PubChem

Appearance

To be determined

experimentally (likely a powder

or oil)

N/A

Purity
Refer to supplier's Certificate

of Analysis
N/A

Handling and Storage
Bioactive lipids, particularly those with unsaturated components, are susceptible to degradation

through oxidation and hydrolysis. Proper handling and storage are critical to maintain the

integrity and activity of Roselipin 2A.

2.1. General Handling

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves when handling Roselipin 2A.

Work Area: Handle the compound in a clean, designated area, preferably in a chemical fume

hood to avoid inhalation of any fine powder. Disinfect the work area with 70% ethanol before

and after use.[1]

Static: Be mindful of static electricity when handling the powdered form of the compound.

Contamination: Use sterile, chemical-resistant tools (e.g., stainless steel or Teflon spatulas)

for handling. Avoid using plastic tools with organic solvents, as they can leach impurities.[2]

[3]

2.2. Storage

Short-term Storage: For short-term storage, the solid compound can be stored at -20°C in a

tightly sealed glass vial.
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Long-term Storage: For long-term storage, it is recommended to dissolve Roselipin 2A in a

suitable organic solvent, overlay with an inert gas (e.g., argon or nitrogen), and store at

-80°C in a glass vial with a Teflon-lined cap.[2][4] Unsaturated lipids are prone to degradation

and should not be stored as powders for extended periods.[4]

Table 2: Recommended Storage Conditions

Condition Solid Form In Solution

Temperature -20°C (short-term) -80°C (long-term)

Atmosphere Dry Inert gas (Argon or Nitrogen)

Container Amber glass vial
Amber glass vial with Teflon-

lined cap

Light Protect from light Protect from light

2.3. Preparation of Stock Solutions

The solubility of Roselipin 2A in various solvents has not been empirically determined. It is

recommended to test solubility in small quantities before preparing a stock solution. Based on

its lipid-like structure, solvents such as dimethyl sulfoxide (DMSO), ethanol, or chloroform may

be suitable.
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Stock Solution Preparation

Equilibrate Roselipin 2A vial to room temperature

Weigh the required amount of compound

Prevents condensation

Add the desired volume of a suitable organic solvent (e.g., DMSO)

Vortex or sonicate until fully dissolved

Aliquot into smaller volumes in amber glass vials with Teflon-lined caps

Avoids repeated freeze-thaw cycles

Overlay with inert gas (e.g., Argon)

Store at -80°C

Click to download full resolution via product page

Caption: Experimental workflow for a cell-free DGAT inhibition assay.
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Mechanism of Action and Signaling Pathway
Roselipin 2A inhibits diacylglycerol acyltransferase (DGAT), the enzyme that catalyzes the

final step of triglyceride synthesis. There are two main isoforms, DGAT1 and DGAT2. By

inhibiting DGAT, Roselipin 2A is expected to reduce the production of triglycerides, which can

impact lipid storage in lipid droplets and may have broader effects on cellular metabolism.

DGAT Signaling Pathway Context
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Caption: Simplified diagram of the triglyceride synthesis pathway showing the inhibitory action

of Roselipin 2A on DGAT.

Safety Precautions
As a novel compound from a microbial source, the toxicological properties of Roselipin 2A
have not been fully characterized. Therefore, standard safety precautions for handling

potentially hazardous chemicals should be followed.

Ingestion/Inhalation: Avoid ingestion and inhalation. Handle in a well-ventilated area or a

fume hood.

Skin/Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse immediately

with plenty of water.
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Disposal: Dispose of waste according to institutional and local regulations for chemical

waste.

Spills: In case of a spill, absorb with an inert material and decontaminate the area with a

suitable disinfectant (e.g., 70% ethanol or 10% bleach). [1] Treat all unknown compounds as

potentially hazardous. Refer to general safety guidelines for handling novel microbial

products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15574222?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

